Cas no 1352933-99-3 (7-(trifluoromethyl)-1(2H)-Phthalazinone)

7-(Trifluoromethyl)-1(2H)-phthalazinone is a fluorinated heterocyclic compound featuring a phthalazinone core substituted with a trifluoromethyl group at the 7-position. This structural motif imparts enhanced electron-withdrawing properties and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group improves lipophilicity and bioavailability, while the phthalazinone scaffold offers versatility for further functionalization. Its applications include serving as a key building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.

7-(trifluoromethyl)-1(2H)-Phthalazinone structure

1352933-99-3 structure

Product Name:7-(trifluoromethyl)-1(2H)-Phthalazinone

CAS No:1352933-99-3

MF:C₉H₅F₃N₂O

MW:214.144012212753

CID:1105155

PubChem ID:58562615

Update Time:2025-06-08

7-(trifluoromethyl)-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

- 7-(trifluoromethyl)-1(2H)-Phthalazinone
- 7-(trifluoromethyl)phthalazin-1-ol
- SCHEMBL23013725
- SY342926
- MFCD25542207
- 1352933-99-3
- SCHEMBL9998468
- A906129
- DB-186473
- MDL： MFCD25542207
- Inchi： 1S/C9H5F3N2O/c10-9(11,12)6-2-1-5-4-13-14-8(15)7(5)3-6/h1-4H,(H,14,15)
- InChI Key： ANNMTLJHFLLDLR-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C=NNC(C=2C=1)=O)(F)F

Computed Properties

Exact Mass: 214.03539727g/mol
Monoisotopic Mass: 214.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 41.5Å²

7-(trifluoromethyl)-1(2H)-Phthalazinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019150487-250mg	7-(Trifluoromethyl)phthalazin-1-ol	1352933-99-3	95%	250mg	425.10 USD	2021-06-15
Alichem	A019150487-1g	7-(Trifluoromethyl)phthalazin-1-ol	1352933-99-3	95%	1g	1,023.75 USD	2021-06-15
Chemenu	CM496430-1g	7-(Trifluoromethyl)phthalazin-1-ol	1352933-99-3	97%	1g	$***	2023-03-30
Ambeed	A368982-1g	7-(Trifluoromethyl)phthalazin-1-ol	1352933-99-3	97%	1g	$975.0	2024-04-24

7-(trifluoromethyl)-1(2H)-Phthalazinone Related Literature

1. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

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